Cas no 72926-04-6 (1-(5-amino-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethan-1-one)

• Product Name: 1-(5-amino-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethan-1-one
• CAS No: 72926-04-6
• MF: C₄H₇N₃OS
• MW: 145.182878732681
• CID: 551174
• PubChem ID: 12605330
• Update Time: 2025-04-19

1-(5-amino-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 4-acetyl-4,5-dihydro- (9CI)
• 1-(5-amino-2H-1,3,4-thiadiazol-3-yl)ethanone
• Ethanone,1-(5-amino-1,3,4-thiadiazol-3(2H)-yl)-
• 1-(5-Amino-1,3,4-thiadiazol-3(2H)-yl)ethan-1-one
• 72926-04-6
• Z1203590945
• DTXSID60504170
• 1-(5-amino-2,3-dihydro-1,3,4-thiadiazol-3-yl)ethan-1-one
• EN300-188960
• AKOS006359764

• Inchi： 1S/C4H7N3OS/c1-3(8)7-2-9-4(5)6-7/h2H2,1H3,(H2,5,6)
• InChI Key： UZFFALRETNPGBN-UHFFFAOYSA-N
• SMILES： S1C(N)=NN(C(C)=O)C1

Computed Properties

• Exact Mass: 145.03111
• Monoisotopic Mass: 145.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 84Ų

Experimental Properties

• PSA: 58.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Thiadiazolines